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Compound of Interest

Compound Name: CX-6258 hydrochloride hydrate

Cat. No.: B1139166

This technical guide provides an in-depth overview of CX-6258 hydrochloride hydrate, a
potent and selective pan-Pim kinase inhibitor. The information is tailored for researchers,
scientists, and professionals involved in drug development and cancer research.

Core Compound Information

CX-6258 is an orally bioavailable small molecule that demonstrates significant anti-proliferative
effects in various cancer models by targeting the Pim kinase family.

Chemical and Physical Properties

The key identifiers and molecular properties of CX-6258 and its salt forms are summarized

below.
CX-6258
. ) CX-6258 (Free CX-6258
Identifier Hydrochloride .
Base) Hydrochloride
Hydrate
1202916-90-2[3][4][5]
CAS Number 1353858-99-7[1][2][3] - 1353859-00-3[3][7]
C26H24CIN303[3][4] B
Molecular Formula C26H27CI2N304[2] 6] Not specified
Molecular Weight 516.42 g/mol [1][2] 461.94 g/mol [3][4] 498.40 g/mol [7]
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Mechanism of Action and Signaling Pathway

CX-6258 functions as a pan-inhibitor of the Pim kinase family, which includes three
serine/threonine kinases: Pim-1, Pim-2, and Pim-3.[1][8] These kinases are crucial regulators
of cell survival and proliferation and are often overexpressed in a range of hematological and
solid tumors.[8]

The expression of Pim kinases is regulated by the JAK/STAT signaling pathway, which is
activated by various cytokines and growth factors.[8] Additionally, oncogenes such as FIt3-1TD
and Bcr/Abl can upregulate Pim expression.[8] Once expressed, Pim kinases exert their pro-
survival effects by phosphorylating and thereby inhibiting pro-apoptotic proteins, most notably
Bad.[1][8] They also phosphorylate and regulate other proteins involved in cell cycle
progression and protein synthesis, such as 4E-BP1.[1][7][8]

By inhibiting all three Pim kinase isoforms, CX-6258 effectively blocks these downstream anti-
apoptotic and pro-proliferative signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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